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Compound of Interest

Compound Name: Decanol - d2

cat. No.: B591074

An In-depth Technical Guide to Determining the Molecular Weight of Decanol-d2

This guide provides a detailed methodology for the determination of the molecular weight of
Decanol-d2, a deuterated isotopologue of decanol. The inclusion of deuterium atoms alters the
compound's mass, a critical parameter in various research applications, including metabolic
studies, reaction mechanism elucidation, and as internal standards in mass spectrometry. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis.

Understanding the Chemical Structure

Decanol is a straight-chain fatty alcohol with the chemical formula C10H220.[1][2][3] The "-d2"
designation in Decanol-d2 indicates that two hydrogen atoms (H) within the molecule have
been substituted with deuterium (D), the stable isotope of hydrogen with an atomic mass
approximately double that of protium (the most common hydrogen isotope). For the purpose of
this guide, we will assume the deuterium substitution has occurred on the carbon chain,
resulting in the molecular formula C10H20D20.

Experimental Protocol: Calculation of Molecular
Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The following protocol outlines the steps for this calculation.

2.1. Required Data: Standard Atomic Weights
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The first step is to obtain the standard atomic weights of each element present in the molecule.
These values are established by the International Union of Pure and Applied Chemistry
(IUPAC) and represent a weighted average of the masses of an element's naturally occurring
isotopes. For this calculation, the following atomic weights are utilized:

Carbon (C): 12.011 u

Oxygen (O): 15.999 u[4][5][6]

Hydrogen (H): 1.008 u

Deuterium (D): 2.014 u[3]
2.2. Calculation Steps

« |dentify the number of atoms of each element in the molecular formula of Decanol-d2
(C10H20D20).

o Carbon (C): 10 atoms

o Hydrogen (H): 20 atoms
o Deuterium (D): 2 atoms
o Oxygen (O): 1 atom

o Multiply the number of atoms of each element by its respective atomic weight to find the total
mass contribution of each element.

o Total mass of Carbon =10 *12.011 u =120.110u
o Total mass of Hydrogen =20 * 1.008 u = 20.160 u
o Total mass of Deuterium =2 * 2.014 u = 4.028 u
o Total mass of Oxygen =1 * 15.999 u = 15.999 u

e Sum the total masses of all elements to determine the molecular weight of Decanol-d2.
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o Molecular Weight =120.110 u + 20.160 u + 4.028 u + 15.999 u = 160.297 u

Data Presentation

The quantitative data for the molecular weight calculation of Decanol-d2 is summarized in the
table below for clarity and ease of comparison.

] . Total Mass

. Atomic Weight L

Element Symbol Quantity () Contribution
u
(u)

Carbon C 10 12.011 120.110
Hydrogen H 20 1.008 20.160
Deuterium D 2 2.014 4.028
Oxygen o) 1 15.999 15.999

Total 160.297

Visualization of the Calculation Workflow

The logical process for determining the molecular weight of a deuterated compound like
Decanol-d2 is illustrated in the following diagram.
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Caption: Workflow for calculating the molecular weight of Decanol-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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